Cas no 123470-47-3 (5,6-Difluoro-1H-benzoimidazole-2-thiol)

• Product Name: 5,6-Difluoro-1H-benzoimidazole-2-thiol
• CAS No: 123470-47-3
• MF: C₇H₄F₂N₂S
• MW: 186.181866645813
• MDL: MFCD03696262
• CID: 868032
• PubChem ID: 10679106
• Update Time: 2025-08-05

5,6-Difluoro-1H-benzoimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,5,6-difluoro-1,3-dihydro-(9CI)
• 5,6-difluoro-1,3-dihydrobenzimidazole-2-thione
• 5,6-DIFLUORO-1H-BENZIMIDAZOLE-2-THIOL
• 2-mercapto-5,6-difluorobenzimidazole
• 5,6-DIFLUORO-1H-BENZO[D]IMIDAZOLE-2-THIOL
• 5,6-difluoro-1H-benzoimidazole-2-thiol
• 5,6-difluoro-2-mercapto-1H-benzimidazole
• 5,6-difluoro-2-mercaptobenzimidazole
• 5,6-difluorobenzimidazole-2-thiol
• BS-14734
• AG-227/13802085
• 5,6-DIFLUORO-1,3-DIHYDRO-1,3-BENZODIAZOLE-2-THIONE
• 5,6-difluoro-1H-benzimidazol-2-yl hydrosulfide
• 123470-47-3
• Z235346999
• 5,6-Difluoro-1,3-dihydro-benzimidazole-2-thione
• 2H-Benzimidazole-2-thione, 5,6-difluoro-1,3-dihydro-
• MFCD00973911
• D83970
• AB00990926-01
• AKOS000160948
• 5,6-Difluoro-1,3-Dihydro-2H-Benzimidazole-2-Thione
• 5,6-Difluoro-1H-benzo[d]imidazole-2(3H)-thione
• DTXSID70443369
• SPVMMWAWALXDSC-UHFFFAOYSA-N
• CS-0160746
• 5,6-difluoro-1H-1,3-benzodiazole-2-thiol
• 5,6-difluoro-2-benzimidazolethiol
• AKOS001393777
• EN300-27859
• XH0211
• SCHEMBL213270
• 5,6-Difluoro-1H-benzoimidazole-2-thiol

• MDL： MFCD03696262
• Inchi： 1S/C7H4F2N2S/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,(H2,10,11,12)
• InChI Key： SPVMMWAWALXDSC-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(=CC=2N1)F)F

Computed Properties

• Exact Mass: 186.00600
• Monoisotopic Mass: 186.00632563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 254.7±50.0 °C at 760 mmHg
• Flash Point: 107.9±30.1 °C
• PSA: 67.48000
• LogP: 2.12980
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5,6-Difluoro-1H-benzoimidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5,6-Difluoro-1H-benzoimidazole-2-thiol

Introduction to 5,6-Difluoro-1H-benzoimidazole-2-thiol (CAS No: 123470-47-3)

5,6-Difluoro-1H-benzoimidazole-2-thiol, identified by its Chemical Abstracts Service (CAS) number 123470-47-3, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoimidazole family, a class of molecules known for their broad spectrum of biological activities. The presence of fluorine atoms at the 5 and 6 positions, combined with the thiol functional group at the 2 position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The benzoimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various therapeutic applications. Its aromaticity and ability to form hydrogen bonds make it an ideal candidate for designing molecules that interact with biological targets. The introduction of fluorine atoms into the benzoimidazole ring enhances the metabolic stability and binding affinity of the compound, which are critical factors in drug development. Additionally, the thiol group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. 5,6-Difluoro-1H-benzoimidazole-2-thiol has emerged as a promising candidate due to its unique structural features. Studies have demonstrated its efficacy in various preclinical models, suggesting its potential as a lead compound for further optimization. The fluorinated benzoimidazole scaffold has shown promise in inhibiting certain enzymes and receptors implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of 5,6-Difluoro-1H-benzoimidazole-2-thiol is its mechanism of action. Research indicates that this compound can modulate the activity of target proteins by interacting with specific binding sites. The fluorine atoms play a crucial role in this interaction by enhancing the compound's ability to bind tightly to its target. Furthermore, the thiol group allows for post-synthetic modifications, enabling researchers to fine-tune the properties of the molecule for optimal biological activity.

The synthesis of 5,6-Difluoro-1H-benzoimidazole-2-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms at the 5 and 6 positions is particularly challenging due to their high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to achieve these transformations with increasing efficiency. The synthesis typically involves halogenation followed by nucleophilic substitution or condensation reactions to introduce the thiol group.

Recent studies have explored the pharmacokinetic properties of 5,6-Difluoro-1H-benzoimidazole-2-thiol, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have shown that the compound exhibits favorable pharmacokinetic characteristics, making it a suitable candidate for further clinical development. The metabolic stability imparted by the fluorine atoms ensures that the compound remains active in vivo for an extended period, while the thiol group facilitates easy clearance through renal or biliary pathways.

The potential therapeutic applications of 5,6-Difluoro-1H-benzoimidazole-2-thiol are vast. Preclinical studies have demonstrated its efficacy in inhibiting kinases and other enzymes involved in cancer progression. Additionally, it has shown promise in modulating inflammatory pathways, making it a candidate for treating autoimmune diseases. The compound's ability to interact with biological targets without causing significant off-target effects makes it an attractive option for drug development.

In conclusion,5,6-Difluoro-1H-benzoimidazole-2-thiol (CAS No: 123470-47-3) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its fluorinated benzoimidazole core and thiol functional group provide a versatile platform for designing novel therapeutics. With ongoing research focused on optimizing its pharmacological properties and exploring new applications,5,6-Difluoro-1H-benzoimidazole-2-thiol is poised to make a substantial impact in drug discovery and development.